Cas no 2228826-33-1 (4-(azidomethyl)-4-methyloxane)

• Product Name: 4-(azidomethyl)-4-methyloxane
• CAS No: 2228826-33-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6351494
• PubChem ID: 150345435
• Update Time: 2025-05-27

4-(azidomethyl)-4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-4-methyloxane
• 2228826-33-1
• EN300-1778887

• Inchi： 1S/C7H13N3O/c1-7(6-9-10-8)2-4-11-5-3-7/h2-6H2,1H3
• InChI Key： GSPGBJDBPILBAO-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CN=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Additional information on 4-(azidomethyl)-4-methyloxane

Comprehensive Overview of 4-(Azidomethyl)-4-methyloxane (CAS No. 2228826-33-1): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 4-(azidomethyl)-4-methyloxane (CAS No. 2228826-33-1) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This bicyclic ether derivative, characterized by an azidomethyl functional group, offers a wide range of possibilities in synthetic chemistry, material science, and drug development. Its molecular formula, C₇H₁₃N₃O, and distinct properties make it a valuable building block for researchers exploring click chemistry, bioconjugation, and polymer modification.

The growing demand for high-performance materials and targeted drug delivery systems has propelled the study of 4-(azidomethyl)-4-methyloxane. Recent advancements in bioorthogonal chemistry have highlighted its role in ligand-directed labeling and protein engineering. Researchers are particularly intrigued by its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry applications. This reactivity profile aligns with current trends in green chemistry, where efficiency and atom economy are prioritized.

From a structural perspective, the oxane ring in 4-(azidomethyl)-4-methyloxane provides enhanced stability compared to linear analogs, while the azide group offers exceptional versatility for subsequent transformations. This combination has led to innovative applications in biomaterial design, particularly in creating smart hydrogels for medical applications and responsive coatings for industrial use. The compound's thermal stability and solubility profile make it suitable for various formulation strategies in pharmaceutical development.

The synthesis of 4-(azidomethyl)-4-methyloxane typically involves nucleophilic substitution reactions on precursor molecules, with careful control of reaction conditions to ensure high yield and purity. Recent publications have demonstrated improved synthetic routes that enhance process efficiency while minimizing byproduct formation. Analytical characterization of this compound relies heavily on NMR spectroscopy (particularly ¹H and ¹³C NMR) and mass spectrometry, with the azide stretch visible in FT-IR spectroscopy around 2100 cm^-1.

In the context of current research trends, 4-(azidomethyl)-4-methyloxane has shown promise in nanotechnology applications, particularly for surface functionalization of quantum dots and other nanomaterials. Its ability to participate in site-specific conjugation makes it valuable for creating targeted imaging probes and theranostic agents. These applications align with the increasing focus on precision medicine and personalized therapeutics in modern healthcare.

Safety considerations for handling 4-(azidomethyl)-4-methyloxane follow standard laboratory protocols for azide-containing compounds. While not classified as highly hazardous, proper risk assessment and safety measures should be implemented during storage and handling. The compound's stability under various conditions has been documented in recent stability studies, providing valuable data for industrial applications.

Looking toward future developments, researchers are exploring the potential of 4-(azidomethyl)-4-methyloxane in catalytic systems and organocatalysis. Its structural features may enable novel asymmetric synthesis approaches, particularly in the construction of chiral heterocycles. The compound's compatibility with flow chemistry setups also positions it well for continuous manufacturing applications, an area of growing interest in pharmaceutical production.

From a commercial perspective, the availability of 4-(azidomethyl)-4-methyloxane has improved in recent years, with several specialty chemical suppliers offering it in research quantities. The compound's cost-effectiveness compared to similar azide-functionalized building blocks contributes to its growing adoption in both academic and industrial settings. Current market analysis suggests increasing demand for such multifunctional intermediates in the fine chemicals sector.

In conclusion, 4-(azidomethyl)-4-methyloxane (CAS No. 2228826-33-1) represents a compelling example of how carefully designed molecular structures can enable diverse applications across chemistry and materials science. Its combination of stability, reactivity, and synthetic accessibility makes it particularly valuable in today's research landscape, where molecular precision and functional versatility are paramount. As research continues to uncover new applications for this compound, its role in advancing synthetic methodologies and material innovations is likely to expand significantly.